Cas no 23844-98-6 (4H-Cyclopropa[b]naphthalen-4-one,1,1a,2,5,6,6a,7,7a-octahydro-1,1,6,6a-tetramethyl-)

4H-Cyclopropa[b]naphthalen-4-one,1,1a,2,5,6,6a,7,7a-octahydro-1,1,6,6a-tetramethyl- structure
23844-98-6 structure
Product Name:4H-Cyclopropa[b]naphthalen-4-one,1,1a,2,5,6,6a,7,7a-octahydro-1,1,6,6a-tetramethyl-
CAS No:23844-98-6
MF:C15H22O
MW:218.334584712982
CID:264425
PubChem ID:90989
Update Time:2025-04-19

4H-Cyclopropa[b]naphthalen-4-one,1,1a,2,5,6,6a,7,7a-octahydro-1,1,6,6a-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Cyclopropa[b]naphthalen-4-one,1,1a,2,5,6,6a,7,7a-octahydro-1,1,6,6a-tetramethyl-
    • 1,1,6,6a-tetramethyl-1a,2,5,6,7,7a-hexahydrocyclopropa[b]naphthalen-4-one
    • 1,1,6,6a-tetramethyl-1,1a,2,5,6,6a,7,7a-octahydro-4H-cyclopropa[b]naphthalen-4-one
    • 1,1a,2,5,6,6a,7,7a-Octahydro-1,1,6,6a-tetramethyl-4H-cyclopropa(b)naphthalen-4-one
    • NS00051636
    • 23844-98-6
    • DTXSID40946650
    • EINECS 245-909-5
    • Inchi: 1S/C15H22O/c1-9-5-11(16)6-10-7-12-13(14(12,2)3)8-15(9,10)4/h6,9,12-13H,5,7-8H2,1-4H3
    • InChI Key: LVQVBJGXSHXFKV-UHFFFAOYSA-N
    • SMILES: O=C1C=C2CC3C(C)(C)C3CC2(C)C(C)C1

Computed Properties

  • Exact Mass: 218.16716
  • Monoisotopic Mass: 218.167065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.02
  • Boiling Point: 308.7°C at 760 mmHg
  • Flash Point: 136.5°C
  • Refractive Index: 1.524
  • PSA: 17.07
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